1-(3-Chloropropyl)-3,3-dimethylindolin-2-one

• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol
• IUPAC Name: 1-(3-chloropropyl)-3,3-dimethylindol-2-one
• InChI: InChI=1S/C13H16ClNO/c1-13(2)10-6-3-4-7-11(10)15(12(13)16)9-5-8-14/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key: AOTDNOWGWHWLLP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C1=O)CCCCl)C

Description

1-(3-Chloropropyl)-3,3-dimethylindolin-2-one is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,3-dimethylindolin-2-one (1.843 g, 11.43 mmol, 1 equiv) in N,N-dimethylformamide was cooled to 0° C. Sodium hydride (60% dispersion) (503 mg, 12.58 mmol, 1.1 equiv) was slowly added and the reaction was stirred as such until all bubbling had stopped. 1-bromo-3-chloropropane (3.37 ml, 34.3 mmol, 3 equiv) was added to the reaction mixture in one portion. The reaction was allowed to warm to ambient temperature and stirred as such for 16 h. The crude mixture was partitioned between ethyl acetate and water. The organic layer was dried over MgSO4, filtered, concentrated, and the residue was purified using the Biotage flash chromatography system (SNAP 50 g cartridge, Rf=0.5, gradient—5%-30% ethyl acetate in hexanes) to afford the title compound as a light orange oil (2.38 g, 87%); 1H NMR (400 MHz, DMSO-d6): δ 1.26 (s, 6H); 1.98-2.14 (m, 2H); 3.65 (t, 2H, J=6 and 6.8 Hz); 3.77-3.81 (m, 2H); 7.02-7.07 (m, 2H); 7.24-7.28 (m, 1H); 7.33-7.35 (m, 1H); MS for C13H16ClNO m/z 237.99 (M+H)+.